Cas no 220461-84-7 (Benzoyl chloride, 4-(4-methyl-1H-pyrazol-1-yl)-)

• Product Name: Benzoyl chloride, 4-(4-methyl-1H-pyrazol-1-yl)-
• CAS No: 220461-84-7
• MF: C₁₁H₉ClN₂O
• MW: 220.65496134758
• CID: 1406858
• PubChem ID: 22605441
• Update Time: 2025-04-20

Benzoyl chloride, 4-(4-methyl-1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 4-(4-methyl-1H-pyrazol-1-yl)-
• 4-(4-methylpyrazol-1-yl)benzoyl chloride
• DTXSID401255464
• 220461-84-7
• BVOLFLUWHFTWMV-UHFFFAOYSA-N
• 4-(4-Methyl-1H-pyrazol-1-yl)benzoyl chloride
• SCHEMBL6624327

• Inchi： 1S/C11H9ClN2O/c1-8-6-13-14(7-8)10-4-2-9(3-5-10)11(12)15/h2-7H,1H3
• InChI Key： BVOLFLUWHFTWMV-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1)N1C=C(C)C=N1)=O

Computed Properties

• Exact Mass: 220.04047
• Monoisotopic Mass: 220.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9A^2
• XLogP3: 2.8

Experimental Properties

• PSA: 34.89